Cas no 1015171-69-3 (Methyl salvionolate A)

Methyl salvionolate A Properties

Names and Identifiers

• Methyl salvionolate A
• (alphaR)-alpha-[[(2E)-3-[2-[(1E)-2-(3,4-Dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxybenzenepropanoic acid methyl ester
• 1015171-69-3
• DA-65393
• methyl salvianolate A
• methyl (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-[2-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]prop-2-enoyl]oxypropanoate
• CHEMBL4279088
• HY-N11288
• CS-0645827
• FS-7809
• AKOS040762055
• +Expand

• InChIKey： FHBVHUFYVODQRD-XMMPIXPASA-N
• Inchi： InChI=1S/C27H24O10/c1-36-27(35)24(14-16-4-9-20(29)23(32)13-16)37-25(33)11-6-17-5-10-21(30)26(34)18(17)7-2-15-3-8-19(28)22(31)12-15/h2-13,24,28-32,34H,14H2,1H3/t24-/m1/s1
• SMILES： COC(=O)[C@@H](CC1=CC(=C(C=C1)O)O)OC(=O)C=CC2=CC=C(C(=C2C=CC3=CC(=C(C=C3)O)O)O)O

Computed Properties

• Exact Mass: 508.13694696g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 10
• Monoisotopic Mass: 508.13694696g/mol
• Heavy Atom Count: 37
• Complexity: 813
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Color/Form: Powder